Cas no 1250321-91-5 (Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis-)

• Product Name: Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis-
• CAS No: 1250321-91-5
• MF: C₂₄H₁₆N₂O₄
• MW: 396.394845962524
• CID: 4466237
• PubChem ID: 91036592
• Update Time: 2025-10-29

Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis-
• CS-0170165
• 4,4'-(4,4'-bipyridine-2,6-diyl) dibenzoic acid
• 1250321-91-5
• 4,4'-([4,4'-Bipyridine]-2,6-diyl)dibenzoic acid
• 4,4′-([4,4′-bipyridine]-2,6-diyl)dibenzoicacid

• Inchi： 1S/C24H16N2O4/c27-23(28)18-5-1-16(2-6-18)21-13-20(15-9-11-25-12-10-15)14-22(26-21)17-3-7-19(8-4-17)24(29)30/h1-14H,(H,27,28)(H,29,30)
• InChI Key： VFLSZZOUUGUMJV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C=C2)C(O)=O)=NC(C2=CC=C(C=C2)C(O)=O)=CC(C2C=CN=CC=2)=C1

Computed Properties

• Exact Mass: 396.11100700Da
• Monoisotopic Mass: 396.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis-

Exploring the Properties and Applications of Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis- (CAS No. 1250321-91-5)

Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis- (CAS No. 1250321-91-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This compound, often referred to in abbreviated forms in research literature, combines the aromatic characteristics of benzoic acid with the rigid, planar structure of bipyridine, making it a versatile building block for advanced materials and chemical synthesis.

The molecular structure of Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis- features two benzoic acid moieties linked through a 4,4'-bipyridine core. This arrangement not only enhances its thermal stability but also provides multiple sites for further functionalization, a property highly sought after in the design of coordination polymers and metal-organic frameworks (MOFs). Researchers are particularly interested in how this compound can be utilized to create porous materials for gas storage, catalysis, and even drug delivery systems.

In the context of current scientific trends, Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis- aligns with the growing demand for sustainable and efficient materials. For instance, its potential role in CO2 capture technologies has been explored, addressing global concerns about climate change. Additionally, its application in photocatalysis and organic electronics makes it relevant to the renewable energy sector, where scientists are constantly searching for novel compounds to improve solar cell efficiency and light-emitting devices.

Another area of interest is the compound's behavior in supramolecular chemistry. The bipyridine unit's ability to coordinate with metal ions allows for the formation of complex architectures, which can be tailored for specific functions. This has led to investigations into its use in sensor development, particularly for detecting heavy metals or other environmental pollutants—a topic of high relevance given increasing regulatory pressures on industrial emissions.

From a synthetic chemistry perspective, the preparation of Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis- involves multi-step organic reactions, often requiring careful control of reaction conditions to achieve high purity. Researchers frequently search for optimized synthetic protocols, reflecting broader interests in green chemistry and atom economy. The compound's stability under various conditions also makes it a candidate for studying structure-property relationships, a fundamental aspect of materials science.

In the pharmaceutical realm, while Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis- is not directly used as an active ingredient, its derivatives have shown promise in medicinal chemistry. The bipyridine scaffold is known to interact with biological targets, and modifications of this compound could lead to new enzyme inhibitors or therapeutic agents. This aligns with frequent searches for "novel drug scaffolds" and "targeted drug design" in academic and industrial research databases.

Analytical characterization of this compound typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry, and X-ray crystallography, which are common topics in educational resources and scientific forums. The detailed understanding of its crystalline structure, for example, provides insights into intermolecular interactions that could inspire the design of other functional materials.

As the scientific community continues to explore Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis-, its commercial availability from specialty chemical suppliers has increased. This reflects broader trends in the fine chemicals market, where demand for research-grade compounds is driven by academic institutions and technology startups alike. The compound's versatility ensures its relevance across disciplines, from nanotechnology to environmental science.

Looking ahead, further studies on Benzoic acid, 4,4'-[4,4'-bipyridine]-2,6-diylbis- may uncover additional applications, particularly in emerging fields like artificial photosynthesis or smart materials. Its modular design allows for endless variations, making it a valuable tool for scientists addressing some of today's most pressing technological challenges. As research progresses, this compound is likely to remain a subject of both fundamental investigation and practical innovation.